BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Toxicity, Safety, and Handling
of 2-Chloroacetylphenothiazine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Chloroacetylphenothiazine
CAS No.: 5325-15-5
Cat. No.: B8724782
Get Quote
. J

Part 1: Executive Summary & Chemical Identity

2-Chloroacetylphenothiazine (specifically the C2-substituted isomer, 1-(10H-phenothiazin-2-
yl)-2-chloroethanone) is a high-reactivity electrophile used primarily as a "warhead" scaffold in
drug discovery. It serves as a precursor for introducing amino-alkyl side chains found in potent
neuroleptics (e.g., chlorpromazine analogs) and novel NADPH oxidase (NOX) inhibitors.

Due to the presence of the

-chloroketone moiety, this compound possesses a dual-hazard profile: it is a potent alkylating
agent (causing severe local tissue damage and lachrymation) and a lipophilic phenothiazine
(capable of systemic CNS depression).

Chemical Identity & Physicochemical Profile
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Property Specification

Chemical Name 2-Chloro-1-(10H-phenothiazin-2-yl)ethanone

2-Chloroacetylphenothiazine;
Common Synonyms
-Chloro-2-acetylphenothiazine

Note: Often indexed under general
phenothiazine derivatives or specific isomer
CAS 16189-69-8 (N-substituted).[1] Core
Scaffold CAS: 92-39-7 (2-Cl-Phenothiazine)

CAS Number

Molecular Formula

Molecular Weight 275.75 g/mol

Appearance Yellow to orange crystalline powder

Soluble in DMSO, DMF, Chloroform; Insoluble in

Solubility
Water

Reactivity Class Alkylating Agent (Electrophile), Lachrymator

Critical Isomer Distinction: Researchers must distinguish between the C2-isomer (acetyl group
on the ring carbon) and the N10-isomer (10-(chloroacetyl)-10H-phenothiazine). The C2-isomer
is the bioactive scaffold for antipsychotics,; the N10-isomer is a protecting group derivative. This

guide focuses on the high-value C2-isomer.

Part 2: Hazard Identification (GHS Classification)

As a Senior Application Scientist, | have derived the following classification based on the
Structure-Activity Relationship (SAR) of the

-haloketone pharmacophore and the phenothiazine core. Standard SDSs often miss the
specific alkylating potential of this intermediate.
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GHS Label Elements

» Signal Word:DANGER

e Pictograms:

o (Corrosive)
o (Acute Tox)

o (Sensitizer)

Hazard Statements

Code Statement Mechanism of Toxicity
Direct Alkylation: The
Causes severe skin burns and ~ ~chloro group reacts with
H314 eye damage. nucleophilic residues
(cysteine/lysine) in skin
proteins.
Haptenization: Phenothiazines
H317 May cause an allergic skin are known photosensitizers;
reaction.[2] the chloroacetyl group
enhances immune recognition.
] Lachrymator: Activates TRPAL
May cause respiratory _ .
H335 o ion channels in sensory nerves
irritation.[3] o
(similar to tear gas).
CNS Depression:
H301 Toxic if swallowed. Phenothiazine core acts as a
dopamine antagonist.
) o ) Bioaccumulation: High LogP
Very toxic to aquatic life with o
H410 (~4.8) allows accumulation in

long-lasting effects.

aquatic organisms.

Part 3: Toxicological Profile & Mechanisms
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The "Double-Tap" Toxicity Mechanism

This compound is unique because it attacks biological systems on two fronts.
e Front 1: The Warhead (

-Chloroacetyl)

o This moiety is a "Michael Acceptor" precursor. It undergoes rapid

substitution with biological thiols (Glutathione, Cysteine).

o Consequence: Depletion of cellular antioxidant reserves (Glutathione) leading to oxidative
stress and necrosis at the site of contact.

e Front 2: The Scaffold (Phenothiazine)
o Once absorbed, the lipophilic core crosses the Blood-Brain Barrier (BBB).
o Consequence: Blockade of Dopamine

receptors, potentially causing extrapyramidal symptoms (tremors, rigidity) and sedation.

Visualizing the Toxicity Pathway

The following diagram illustrates the molecular events following exposure.
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Figure 1: Dual-mechanism toxicity pathway showing local electrophilic attack and systemic
neuroreceptor modulation.
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Part 4: Safe Handling & Risk Mitigation

Expert Insight: Standard nitrile gloves are insufficient for prolonged handling of

-haloketones in solution. They can permeate thin nitrile in <15 minutes.

| : . PPE) .

Component Recommendation Rationale

Double-gloving: Laminate film Laminate film resists alkylating

Gloves (Silver Shield) inner + Nitrile agents; nitrile provides
outer. dexterity.
P100/QV Cartridge or Fume Prevents inhalation of dusts

Respiratory ]
Hood. which are potent lachrymators.

Chemical Goggles (Not safety Vapors/dust can cause

Eye . . .
glasses). immediate corneal opacity.
Phenothiazines stain
Clothing Tyvek Lab Coat + Apron. skin/clothing permanently

(purple/brown oxidation).

Self-Validating Decontamination Protocol

If a spill occurs, you must neutralize the alkylating "warhead" immediately. Water alone is
ineffective due to low solubility.

The "Quench" Solution:
e Composition: 10% Sodium Thiosulfate (

) in water + 1% surfactant (soap).

e Mechanism: Thiosulfate acts as a "sacrificial nucleophile,” reacting with the chloroacetyl
group faster than biological proteins, converting it to a harmless water-soluble salt.

» Validation: The solution should turn from clear to slightly cloudy/yellow as the phenothiazine
byproduct precipitates or oxidizes, indicating reaction completion.
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Part 5: Experimental Protocol
Synthesis of 2-Chloroacetylphenothiazine (Friedel-
Crafts Acylation)

Note: This protocol synthesizes the C2-isomer from 2-acetylphenothiazine or direct acylation.

Prerequisites: Anhydrous conditions, Inert atmosphere (

o Preparation: Dissolve 2-Acetylphenothiazine (1.0 eq) in dry

or

e Chlorination: Cool to 0°C. Add Sulfuryl Chloride (

) (1.1 eq) dropwise.
o Expert Note: Avoid
gas if possible;
provides better regioselectivity for the

-carbon over the aromatic ring.

¢ Monitoring: Monitor via TLC (Mobile Phase: Hexane/EtOAc 3:1). Look for the disappearance
of the starting ketone (

) and appearance of the
-chloro product (
).

¢ Quench: Pour mixture into ice-cold saturated
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o Safety Check: Evolution of
indicates acid neutralization.
e |solation: Extract with

, dry over
, and recrystallize from Ethanol.

o Yield: Typically 60-75%.

Emergency Response Workflow

The following decision tree dictates immediate actions during an exposure event.

PO > de
0 PO 0
Skin Contact Eye Contact Inhalation
1. Blot excess (do not rub) 1. Irrigate with Saline (15m) 1. Fresh Air immediately
2. Wash with Soap/Water (15m) 2. DO NOT use neutralizers 2. Oxygen if dyspneic
3. Apply PEG-400 (if avail) 3. Seek Opthalmologist 3. Monitor for delayed edema

Transport to ER

(Bring SDS)
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Figure 2: Emergency response decision tree emphasizing specific decontamination steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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